Cas no 21277-92-9 (3(2H)-Isothiazolone, 2-propyl-)

3(2H)-Isothiazolone, 2-propyl- structure
21277-92-9 structure
Product Name:3(2H)-Isothiazolone, 2-propyl-
CAS No:21277-92-9
MF:C6H9NOS
MW:143.206760168076
CID:1399947
Update Time:2024-08-16

3(2H)-Isothiazolone, 2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Isothiazolone, 2-propyl-
    • Inchi: 1S/C6H9NOS/c1-2-4-7-6(8)3-5-9-7/h3,5H,2,4H2,1H3
    • InChI Key: PXCPEUSDGQTUFR-UHFFFAOYSA-N
    • SMILES: S1C=CC(=O)N1CCC

Computed Properties

  • Exact Mass: 143.04057

Experimental Properties

  • Density: 1.163±0.06 g/cm3(Predicted)
  • Boiling Point: 218.0±23.0 °C(Predicted)
  • PSA: 20.31
  • pka: -2.03±0.20(Predicted)
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